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Compound Name: (Hydroxymethyl)phosphonic acid
CAS No.: 2617-47-2
Cat. No.: B122544

Get Quote

Introduction: Chemical Identity & Strategic
Significance

(Hydroxymethyl)phosphonic acid (HMPA) represents a critical structural scaffold in
medicinal chemistry and materials science. Unlike phosphate esters (C-O-P), which are
susceptible to enzymatic hydrolysis, HMPA features a robust carbon-phosphorus (C-P) bond.
This bond renders the molecule metabolically stable, making it an invaluable bioisostere for
phosphate groups in nucleotide analogues and antiviral therapeutics.

However, this stability presents unique safety challenges. The molecule is not merely an acid; it
is a persistent, corrosive agent that resists standard biological degradation pathways. This
guide moves beyond basic Safety Data Sheet (SDS) summaries to provide a mechanistic
understanding of handling this compound in high-stakes research environments.

Physicochemical Profile

Understanding the physical state and acidity constants is the prerequisite for safe experimental
design. HMPA is hygroscopic; its physical form can shift from a crystalline solid to a viscous
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Syrup upon exposure to atmospheric moisture.

Property

Value

Operational Implication

Molecular Weight

112.02 g/mol

Essential for stoichiometric

calculations.

Physical State

White crystalline solid (pure) /
Viscous liquid (hydrated)

High hygroscopicity requires
storage in desiccators.

Melting Point

95-97 °C

Solid handling is preferred;
avoid heating near MP to
prevent phase changes during

weighing.

Acidity (pKa)

pKai = 1.1-2.6; pKaz = 7.0

Strong Diprotic Acid. The first
proton is highly acidic,
comparable to phosphoric

acid.

Solubility

High (Water, Alcohols)

Exothermic dissolution. Always

add acid to solvent.

Stability

C-P bond is thermally stable
up to ~200°C

Resistant to hydrolysis;
requires oxidative cleavage for

degradation.

Hazard Analysis & Risk Assessment

Corrosivity (The Immediate Threat)

HMPA is classified as Skin Corr. 1B and Met.[1] Corr. 1.

e Mechanism: The phosphonic acid moiety donates protons (

) aggressively, causing immediate protein denaturation and tissue necrosis upon contact.

e Ocular Risk: Irreversible corneal damage can occur within seconds.

 Inhalation: Mist or dust inhalation leads to severe respiratory tract irritation and potential

pulmonary edema.
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Thermal Instability (The Latent Threat)
While the C-P bond is stable, the hydroxymethyl group (

) introduces a vulnerability.

o Dehydration: Above 150°C, phosphonic acids can dehydrate to form anhydrides.

o Decomposition: At extreme temperatures (>200°C), thermal cleavage may release toxic
phosphine derivatives or formaldehyde (via oxidation of the hydroxymethyl group).

Risk Assessment Logic Diagram

The following decision tree outlines the logical flow for assessing risk prior to experimentation.

Start: Experiment Planning

Check Physical State
(Solid vs. Liquid)

Solvent Selection
(Protic vs. Aprotic)

Reaction Temperature
(>100°C?)

HIGH RISK: MODERATE RISK:
Thermal Decomposition Corrosive Handling

Action: Use Blast Shield Action: Standard PPE
& Closed System (Nitrile + Fume Hood)
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Figure 1: Pre-experimental risk assessment logic for (Hydroxymethyl)phosphonic acid.

Engineering Controls & Personal Protective
Equipment (PPE)
Engineering Controls

o Primary Containment: All weighing and transfer operations must occur inside a certified
chemical fume hood.

o Atmosphere: For high-purity applications, handle under an inert atmosphere (Nitrogen or
Argon) to prevent moisture uptake, which alters stoichiometry.

PPE Selection Strategy

» Hand Protection:
o Solids: Standard Nitrile gloves (0.11 mm) are sufficient for incidental contact.

o Solutions: If dissolved in aggressive solvents (e.g., DMF, DMSO), use Butyl Rubber or
Silver Shield gloves. The solvent carries the acid through standard nitrile.

o Eye Protection: Chemical splash goggles are mandatory. Face shields are required when
handling volumes >100 mL.

» Body Protection: Acid-resistant lab coat and closed-toe shoes.

Operational Protocol: Step-by-Step
Weighing and Transfer

o Causality: Static electricity can cause fine acidic dust to disperse.
¢ Protocol:

o Place the balance inside the fume hood.
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o Use an antistatic gun on the weighing boat and spatula.

o Transfer the solid slowly. If the substance has liquefied due to moisture, use a glass
pipette, not a metal spatula (corrosion risk).

Solubilization (Exothermic Management)

» Causality: Dissolution in water releases heat of hydration.

e Protocol:
o Pre-measure the solvent (water/alcohol) in a beaker with a magnetic stir bar.
o Add HMPA slowly to the stirring solvent.

o Monitor temperature; do not seal the vessel until dissolution is complete and heat has
dissipated.

Reaction Setup

 Incompatibility: Avoid strong oxidizing agents (e.g., permanganates, chromates). While the
C-P bond is strong, the primary alcohol (hydroxymethyl) is easily oxidized to a
phosphonoformic acid derivative, potentially altering the reaction outcome exothermically.

o Catalysis: If used as a catalyst, ensure downstream neutralization is planned before starting.

Emergency Response & Waste Disposal
Spill Management

Do not use water immediately. Adding water to a large concentrated acid spill spreads the
contamination and generates heat.

Neutralization Protocol:
e |solate: Evacuate the immediate area.

e Contain: Use a dry absorbent (vermiculite or sand) to dike the spill.
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e Neutralize: Dust the spill with Sodium Bicarbonate (

) or Sodium Carbonate (

)

o Observation: Wait for the bubbling (

release) to cease. This indicates the acid has been converted to the neutral sodium
phosphonate salt.

o Clean: Sweep up the wet slurry into a hazardous waste container.

Waste Disposal Workflow

Unlike organic acids that can be incinerated easily, phosphonic acids yield phosphorus
pentoxide (

) residues upon incineration, which can damage incinerator linings.

Acidic Waste Stream Neutralization Check pH Segregate Stream Label: 'Phosphorus
(HMPA) (NaOH / NaHCO3) (Target 6-9) (Halogenated vs. Non-Hal) Containing Waste'

Click to download full resolution via product page
Figure 2: Waste disposal workflow ensuring compliance and incinerator safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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